Cas no 1457677-53-0 ({1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol)

• Product Name: {1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol
• CAS No: 1457677-53-0
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 5577273
• Update Time: 2025-10-24

{1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanol, 1-[(2-methoxyphenyl)methyl]-
• {1-[(2-Methoxyphenyl)methyl]piperidin-4-yl}methanol
• {1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol

• Inchi： 1S/C14H21NO2/c1-17-14-5-3-2-4-13(14)10-15-8-6-12(11-16)7-9-15/h2-5,12,16H,6-11H2,1H3
• InChI Key： IJWAJJIZQHHBQI-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OC)CCC(CO)CC1

Experimental Properties

• Density: 1.077±0.06 g/cm3(Predicted)
• Boiling Point: 343.0±17.0 °C(Predicted)
• pka: 14.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on {1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol

Introduction to {1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol (CAS No. 1457677-53-0)

{1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol, identified by its CAS number 1457677-53-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom. The presence of a methoxy group at the 2-position of the phenyl ring and a hydroxymethyl group at the 4-position of the piperidine ring contributes to its unique chemical properties and potential biological activities.

The structural features of {1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol make it a promising candidate for further investigation in drug discovery and development. The piperidine moiety is well-known for its role in many bioactive molecules, including antipsychotic, antidepressant, and antihistamine drugs. The methoxyphenyl group introduces additional functionality, which can influence both the pharmacokinetic and pharmacodynamic properties of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies suggest that {1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol may exhibit inhibitory activity against certain enzymes and receptors involved in neurological disorders. This has sparked interest in its potential as a lead compound for the development of novel therapeutic agents.

In vitro studies have begun to explore the pharmacological profile of {1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol. Initial experiments indicate that the compound demonstrates moderate affinity for serotonin receptors, particularly 5-HT1A and 5-HT2A subtypes. This suggests that it may have anxiolytic and antidepressant effects, similar to other piperidine-based drugs. Additionally, its interaction with dopamine receptors has been examined, indicating potential applications in treating cognitive disorders.

The synthesis of {1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol involves multi-step organic reactions, including nucleophilic substitution and reduction processes. The synthesis pathway has been optimized to ensure high yield and purity, making it suitable for further preclinical studies. Advances in synthetic methodologies have allowed for more efficient production of complex molecules like this one, reducing costs and improving accessibility for research purposes.

One of the key challenges in pharmaceutical development is understanding the metabolic pathways by which a drug is processed in the body. Metabolomic studies on {1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol have provided insights into its potential degradation pathways. These studies are crucial for predicting drug interactions and side effects, ensuring safety and efficacy in clinical applications.

The role of {1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol in medicinal chemistry extends beyond its potential as a standalone therapeutic agent. It serves as a valuable scaffold for structure-based drug design, allowing chemists to modify its core structure to enhance specific biological activities. The versatility of this compound makes it an attractive candidate for library screening programs aimed at identifying novel drug candidates.

As research continues to uncover new therapeutic targets and mechanisms, compounds like {1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol will play a crucial role in addressing unmet medical needs. The integration of traditional organic synthesis with modern biotechnological approaches has accelerated the discovery process, bringing us closer to developing effective treatments for various diseases.

The future prospects for {1-[(2-methoxyphenyl)methyl]piperidin-4-yl}methanol are promising, with ongoing studies focusing on its pharmacological effects, synthetic optimization, and potential clinical applications. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.